N-[3-(acetylamino)phenyl]-2-(benzylsulfonyl)acetamide

• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-2-benzylsulfonylacetamide
• InChI: InChI=1S/C17H18N2O4S/c1-13(20)18-15-8-5-9-16(10-15)19-17(21)12-24(22,23)11-14-6-3-2-4-7-14/h2-10H,11-12H2,1H3,(H,18,20)(H,19,21)
• InChI Key: ULQAREMUAFDVOQ-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CS(=O)(=O)CC2=CC=CC=C2

Description

N-[3-(acetylamino)phenyl]-2-(benzylsulfonyl)acetamide, also known as N-Acetylbenzoylaminobenzenesulfonylacetamide or NABA, is a chemical compound that has been widely used in scientific research due to its unique properties.

Mechanism of Action

NABA acts as a protease inhibitor by binding to the active site of proteases and preventing the cleavage of peptide bonds. It has been shown to inhibit a wide range of proteases, including trypsin, chymotrypsin, and elastase. NABA also exhibits anti-inflammatory properties by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
NABA has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. NABA also exhibits neuroprotective properties by preventing the accumulation of beta-amyloid, a protein associated with Alzheimer's disease. In addition, NABA has been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of NABA is its specificity for proteases, which allows for the selective inhibition of specific enzymes. NABA is also stable under a wide range of conditions, making it suitable for use in a variety of experimental settings. However, one limitation of NABA is its relatively low potency compared to other protease inhibitors. In addition, the synthesis of NABA can be challenging and time-consuming, which may limit its use in certain applications.

Future Directions

There are several future directions for the use of NABA in scientific research. One potential area of application is in the development of novel protease inhibitors for the treatment of cancer and other diseases. NABA could also be used in the development of diagnostic assays for the detection of proteases in biological samples. In addition, further research is needed to fully understand the biochemical and physiological effects of NABA, as well as its potential therapeutic applications.

Synthesis Methods

NABA can be synthesized through a multi-step process involving the reaction between benzene sulfonyl chloride and acetic anhydride, followed by the reaction with 3-aminobenzoyl chloride. The resulting product is then treated with benzylamine to obtain NABA.

Scientific Research Applications

NABA has been widely used in scientific research, particularly in the field of biochemistry and molecular biology. It has been used as a substrate for the purification and characterization of proteases, as well as a tool for the study of enzyme kinetics and inhibitor design. NABA has also been used in the development of diagnostic assays for various diseases, including cancer and Alzheimer's disease.